Cas no 1060816-71-8 (2-Chloropyrido[2,3-d]pyrimidine)

• Product Name: 2-Chloropyrido[2,3-d]pyrimidine
• CAS No: 1060816-71-8
• MF: C₇H₄ClN₃
• MW: 165.579759597778
• MDL: MFCD13189443
• CID: 842559
• PubChem ID: 59418283
• Update Time: 2025-10-10

2-Chloropyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyrido[2,3-d]pyrimidine
• 2-Chloro-pyrido[2,3-d]pyrimidine
• AGN-PC-0CWHZ8
• AK-78555
• ANW-66264
• CTK8C1327
• FT-0694499
• KB-230245
• PB31117
• CS-0053767
• 1060816-71-8
• DTXSID50731933
• EN300-315680
• MFCD13189443
• SB10178
• DB-098674
• AKOS016004670
• AS-33479
• Z1255451811
• SCHEMBL2408295
• chloropyrido[2,3-d]pyrimidine

• MDL： MFCD13189443
• Inchi： 1S/C7H4ClN3/c8-7-10-4-5-2-1-3-9-6(5)11-7/h1-4H
• InChI Key： HDIKBNMPLHFNKZ-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=CC=CN=C2N=1

Computed Properties

• Exact Mass: 165.0093748g/mol
• Monoisotopic Mass: 165.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2-Chloropyrido[2,3-d]pyrimidine

Introduction to 2-Chloropyrido[2,3-d]pyrimidine (CAS No. 1060816-71-8)

2-Chloropyrido[2,3-d]pyrimidine, identified by the CAS number 1060816-71-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridopyrimidines, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The structure of 2-Chloropyrido[2,3-d]pyrimidine consists of a pyridine ring fused with a pyrimidine ring, with a chlorine substituent at the 2-position. This substitution pattern imparts distinct chemical reactivity and physical properties to the molecule.

The synthesis of 2-Chloropyrido[2,3-d]pyrimidine typically involves multi-step organic reactions, often utilizing aromatic coupling or cyclization techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocycles. For instance, researchers have employed transition metal catalysts to facilitate the formation of the fused pyridopyrimidine ring system. These methods not only improve yield but also allow for greater control over the substitution patterns, making it easier to tailor the molecule for specific applications.

Applications of 2-Chloropyrido[2,3-d]pyrimidine

The unique electronic properties of 2-Chloropyrido[2,3-d]pyrimidine make it a promising candidate for various applications. In the field of pharmacology, this compound has been explored as a potential lead for drug development due to its ability to interact with specific biological targets. Recent studies have highlighted its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For example, researchers have investigated its role in modulating kinase activity, which is crucial in cancer therapy.

In materials science, the compound's aromaticity and planar structure make it suitable for use in organic electronics. Its ability to participate in π-π interactions suggests potential applications in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating 2-Chloropyrido[2,3-d]pyrimidine into thin-film transistor (TFT) architectures to enhance device performance.

Structural Insights and Chemical Reactivity

The structure of 2-Chloropyrido[2,3-d]pyrimidine plays a critical role in its chemical reactivity. The presence of the chlorine substituent at the 2-position introduces electron-withdrawing effects, which influence both the electronic properties and reactivity of the molecule. This substitution pattern makes it more susceptible to nucleophilic aromatic substitution reactions under certain conditions. Recent studies have also explored the photochemical properties of this compound. Under UV irradiation, it exhibits fluorescence characteristics that could be harnessed for sensing applications or as a component in light-emitting devices. In terms of solubility and stability, 2-Chloropyrido[2,3-d]pyrimidine demonstrates moderate solubility in polar solvents due to its aromatic nature and substituent effects. Its thermal stability is also notable, making it suitable for high-temperature applications. Looking ahead The continued exploration of 2-Chloropyrido[2,3-d]pyrimidine's properties is expected to unlock new opportunities across various scientific domains. Collaborative efforts between chemists and material scientists are likely to drive innovation in its application areas. In conclusion With its unique structure and versatile properties ,< strong > 《CAS No: 1060816-71-8》 strong > remains a focal point for researchers seeking novel solutions in chemistry and materials science.